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Compound of Interest

Compound Name: Glaucin B

Cat. No.: B1180768 Get Quote

The proper disposal of Glaucin B, a bitter limonoid used in laboratory research, is crucial for

ensuring personnel safety and environmental protection.[1][2] While specific disposal protocols

for Glaucin B are not readily available, this guide provides a comprehensive framework based

on general best practices for handling chemical waste in a research setting. This information is

intended for researchers, scientists, and drug development professionals.

It is imperative to distinguish Glaucin B (CAS: 115458-73-6), a triterpenoid, from Glaucine

(CAS: 475-81-0), an aporphine alkaloid, as their chemical properties and toxicological profiles

differ significantly.[1][3] This guide pertains exclusively to Glaucin B.

Chemical and Physical Properties of Glaucin B
A summary of the known properties of Glaucin B is presented below to inform safe handling

and disposal procedures.
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Property Data

Chemical Name Glaucin B

CAS Number 115458-73-6[1][2]

Molecular Formula C28H32O10[2]

Compound Type Triterpenoid, Limonoid[1]

Physical Form Powder[1]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone[1]

Intended Use
For research use only. Not for human or

veterinary use.[2]

Step-by-Step Disposal Protocol for Glaucin B
The following procedures are based on standard practices for the disposal of research-grade

chemicals where specific degradation or neutralization protocols are not provided. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

requirements.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including a lab coat, safety glasses with side shields,

and appropriate chemical-resistant gloves when handling Glaucin B and its waste.

2. Waste Segregation and Collection:

Solid Waste:

This includes unused Glaucin B powder, contaminated personal protective equipment

(e.g., gloves, weighing paper), and any other solid materials that have come into contact

with the compound.

Collect all solid waste in a designated, leak-proof hazardous waste container. The

container should be clearly labeled as "Hazardous Chemical Waste" and should
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specifically list "Glaucin B".

Liquid Waste:

This includes solutions containing Glaucin B and any solvents used to rinse contaminated

glassware.

Collect liquid waste in a dedicated, shatter-proof container with a secure screw-on cap.

The container must be compatible with the solvents used.

Label the container "Hazardous Chemical Waste" and list "Glaucin B" along with all

solvent components and their approximate concentrations.

Never pour Glaucin B solutions down the drain.

Contaminated Sharps:

Any sharps (e.g., needles, pipette tips, broken glass) contaminated with Glaucin B must

be disposed of in a designated, puncture-resistant sharps container labeled for hazardous

chemical waste.

3. Storage of Chemical Waste:

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Keep containers closed except when adding waste.

4. Final Disposal:

Arrange for the collection and disposal of all Glaucin B waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Experimental Protocols
Currently, there are no publicly available, peer-reviewed experimental protocols detailing the

specific chemical degradation or neutralization of Glaucin B for disposal purposes. Therefore,
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the recommended procedure is collection and disposal via a certified hazardous waste

management service.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Glaucin B waste.
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Caption: Decision workflow for the proper segregation and disposal of Glaucin B waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Glaucine
https://www.benchchem.com/product/b1180768#glaucin-b-proper-disposal-procedures
https://www.benchchem.com/product/b1180768#glaucin-b-proper-disposal-procedures
https://www.benchchem.com/product/b1180768#glaucin-b-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1180768?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

